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Compound of Interest

Compound Name: Vanadium nitride

cat. No.: B1581714

The Vanadium-Nitrogen Phase Diagram

The V-N system is characterized by several stable and metastable phases, the formation of
which is dependent on nitrogen concentration and temperature. The established phases
include the body-centered cubic (BCC) a-V solid solution, the hexagonal close-packed (HCP)
B-Vz2N, and the face-centered cubic (FCC) d-VNx. Other phases like y-Vz2N and €-VN have also
been reported.

The solubility of nitrogen in a-V is limited, and with increasing nitrogen content, the 3-Vz2N
phase is formed. At higher nitrogen concentrations and temperatures, the 6-VNx phase
becomes stable. This phase exhibits a wide range of non-stoichiometry. The currently accepted
V-N phase diagram is a result of numerous thermodynamic assessments and experimental
validations.

Logical Relationship of V-N Phases

The following diagram illustrates the typical phase progression in the V-N system as the
concentration of nitrogen increases.
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Increasing Nitrogen Concentration (at. % N)

a-V (BCC) Precipitation = B-V2N (HCP) Transformation 5-VN (FCC)
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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